3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile

• Molecular Formula: C15H10ClN3O
• Molecular Weight: 283.71 g/mol
• IUPAC Name: (1E)-N-anilino-2-(4-chlorophenyl)-2-oxoethanimidoyl cyanide
• InChI: InChI=1S/C15H10ClN3O/c16-12-8-6-11(7-9-12)15(20)14(10-17)19-18-13-4-2-1-3-5-13/h1-9,18H/b19-14+
• InChI Key: ZKLSGTDLUKMBTP-XMHGGMMESA-N
• Isomeric SMILES: C1=CC=C(C=C1)N/N=C(\C#N)/C(=O)C2=CC=C(C=C2)Cl
• SMILES: C1=CC=C(C=C1)NN=C(C#N)C(=O)C2=CC=C(C=C2)Cl

Description

3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile, also known as CPPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPPN is a yellow crystalline powder that is soluble in organic solvents and insoluble in water.

Scientific Research Applications

3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has also been used as a building block for the synthesis of novel organic materials with potential applications in optoelectronics and photonics. In analytical chemistry, 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has been used as a reagent for the determination of trace amounts of copper and iron ions in environmental samples.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile is not fully understood, but it is believed to act as a potential inhibitor of enzymes involved in various biological processes. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can improve cognitive function and memory. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has also been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in the breakdown of extracellular matrix proteins. This inhibition can potentially prevent the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has also been shown to have antioxidant properties, which can protect cells from oxidative damage. In vivo studies have shown that 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile can improve cognitive function and memory in animal models of Alzheimer's disease. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has also been shown to have anti-inflammatory properties, which can potentially reduce inflammation and tissue damage in various disease conditions.

Advantages and Limitations for Lab Experiments

3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile is also relatively easy to synthesize in large quantities, which makes it a cost-effective reagent for various applications. However, 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has some limitations for lab experiments, including its limited water solubility and potential toxicity at high concentrations. Careful handling and storage of 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile are required to ensure its safety and efficacy in lab experiments.

Future Directions

There are several future directions for the research on 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile. One potential direction is the development of 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile-based drugs for the treatment of cancer and other diseases. The mechanism of action of 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile needs to be further elucidated to identify potential targets for drug development. Another potential direction is the synthesis of novel organic materials based on 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile for various applications in optoelectronics and photonics. The development of new analytical methods based on 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile for the determination of trace amounts of metal ions in environmental samples is also a potential future direction. Overall, the research on 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile has significant potential for various applications in science and technology.

Synthesis Methods

3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile can be synthesized through the reaction between 4-chlorobenzaldehyde and phenylhydrazine in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with cyanoacetic acid in the presence of sodium ethoxide to obtain 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile. This synthesis method has been optimized to achieve a high yield of 3-(4-Chlorophenyl)-3-oxo-2-(phenylhydrazono)propanenitrile with high purity.